Cas no 1600182-12-4 (4-(2,3-dihydro-1-benzofuran-7-yl)butan-2-one)

• Product Name: 4-(2,3-dihydro-1-benzofuran-7-yl)butan-2-one
• CAS No: 1600182-12-4
• MF: C₁₂H₁₄O₂
• MW: 190.238363742828
• CID: 6169747
• PubChem ID: 114746839
• Update Time: 2025-07-22

4-(2,3-dihydro-1-benzofuran-7-yl)butan-2-one Chemical and Physical Properties

Names and Identifiers

• 4-(2,3-dihydro-1-benzofuran-7-yl)butan-2-one
• EN300-1851613
• 1600182-12-4

• Inchi： 1S/C12H14O2/c1-9(13)5-6-10-3-2-4-11-7-8-14-12(10)11/h2-4H,5-8H2,1H3
• InChI Key： SDQVRTLROFRYKW-UHFFFAOYSA-N
• SMILES： O1CCC2C=CC=C(CCC(C)=O)C1=2

Computed Properties

• Exact Mass: 190.099379685g/mol
• Monoisotopic Mass: 190.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Coumarans Coumarans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Coumarans

Additional information on 4-(2,3-dihydro-1-benzofuran-7-yl)butan-2-one

Chemical Profile of 4-(2,3-dihydro-1-benzofuran-7-yl)butan-2-one (CAS No. 1600182-12-4)

4-(2,3-dihydro-1-benzofuran-7-yl)butan-2-one, identified by its Chemical Abstracts Service Number (CAS No. 1600182-12-4), is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a benzofuran core appended to a butanone backbone, has garnered attention due to its structural versatility and potential biological activity. The benzofuran moiety, characterized by its aromaticity and heterocyclic stability, contributes to the compound's unique electronic and steric properties, making it a valuable scaffold for drug discovery initiatives.

The structural motif of 4-(2,3-dihydro-1-benzofuran-7-yl)butan-2-one positions it as a promising candidate for further exploration in medicinal chemistry. The presence of a ketone group at the second carbon of the butanone chain provides a reactive site for various chemical transformations, including condensation reactions, oxidation, and reduction processes. These transformations are pivotal in synthesizing more complex derivatives with tailored pharmacological profiles.

In recent years, there has been a surge in research focusing on heterocyclic compounds due to their prevalence in biologically active natural products and synthetic drugs. Benzofurans, in particular, have been extensively studied for their role in modulating various biological pathways. For instance, derivatives of benzofuran have shown promise in inhibiting enzymes associated with inflammatory responses and cancer cell proliferation. The compound in question, 4-(2,3-dihydro-1-benzofuran-7-yl)butan-2-one, may serve as a precursor or intermediate in the synthesis of novel benzofuran-based therapeutics.

The utility of this compound extends beyond its potential pharmacological applications. Its unique structure makes it an attractive building block for material science applications, particularly in the development of organic semiconductors and liquid crystals. The conjugated system inherent in the benzofuran ring can influence electronic properties, making it suitable for optoelectronic devices. Additionally, the butanone moiety can be functionalized to introduce specific interactions with surfaces or other molecules, enhancing its applicability in polymer chemistry.

From a synthetic chemistry perspective, 4-(2,3-dihydro-1-benzofuran-7-yl)butan-2-one offers a rich palette of synthetic pathways. One approach involves the Friedel-Crafts acylation of 2-methylbenzofuran followed by reduction and subsequent functionalization at the ketone group. Alternatively, palladium-catalyzed cross-coupling reactions could be employed to introduce diverse substituents at the benzofuran core. These synthetic strategies underscore the compound's flexibility as a chemical intermediate.

The investigation into 4-(2,3-dihydro-1-benzofuran-7-yl)butan-2-one has been complemented by computational studies aimed at elucidating its molecular interactions and pharmacophoric features. Molecular modeling techniques have been instrumental in predicting binding affinities and identifying key residues responsible for biological activity. Such insights are crucial for rational drug design and optimizing lead compounds for clinical trials.

In conclusion, 4-(2,3-dihydro-1-benzofuran-7-yl)butan-2-one (CAS No. 1600182-12-4) represents a multifaceted compound with implications spanning pharmaceuticals and advanced materials. Its structural attributes offer opportunities for innovative synthetic methodologies and potential applications in drug development. As research continues to uncover new functionalities and reactivities associated with this molecule, its significance within the chemical sciences is likely to grow.